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Compound of Interest

Compound Name: Alizarin

CAS No.: 72-48-0

Cat. No.: B116980

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core pH indicator properties of

alizarin (1,2-dihydroxyanthraquinone). Alizarin, a historically significant red dye originally

derived from the madder plant, now serves as a valuable tool in various scientific disciplines

due to its distinct color changes in response to varying pH levels.[1][2] This document details

the underlying chemical mechanisms, quantitative parameters, and experimental protocols

relevant to the use of alizarin as a pH indicator.

Core Principles: Structure and pH-Dependent Color
Change
Alizarin's function as a pH indicator is intrinsically linked to its molecular structure, which is

based on an anthraquinone core with two hydroxyl groups at the C1 and C2 positions.[1][3] The

presence of these acidic hydroxyl groups allows the molecule to exist in different protonated

states depending on the hydrogen ion concentration of the solution.
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The observed color of alizarin is a result of electronic transitions within its conjugated π-

system.[4] As the pH of the solution changes, the hydroxyl groups undergo deprotonation. This

alters the electronic structure of the molecule, thereby shifting the wavelength of light it absorbs

and, consequently, its perceived color.[4] In acidic to neutral solutions, alizarin is in its neutral

form and appears yellow. As the solution becomes more alkaline, the first hydroxyl group

deprotonates, resulting in a mono-anionic form that is red. In strongly alkaline conditions, the

second hydroxyl group deprotonates, leading to a di-anionic form that appears purple.[5][6]

It is important to distinguish alizarin from its sulfonated derivative, Alizarin Red S (Alizarin
sodium monosulfonate).[7] While both function as pH indicators, the addition of the sulfonate

group in Alizarin Red S alters its solubility and its specific pH transition ranges.[7][8]

Quantitative Indicator Properties
The pH-dependent behavior of alizarin and its common derivative, Alizarin Red S, can be

quantified by their respective pH transition ranges and acid dissociation constants (pKa). The

following table summarizes these key parameters as reported in the literature. It is important to

note the variations in reported values, which can be influenced by experimental conditions such

as solvent and temperature.

Indicator pH Range Color Change pKa

Alizarin 5.5 - 6.8[5][6] Yellow to Red 6.77[6]

10.1 - 12.1[5][6] Red to Purple

Alizarin Red S 4.0 - 6.0[9] Yellow to Red pKa1: ~5.8[10][11]

4.3 - 6.3[8][12] Yellow to Violet/Pink

9.4 - 12.0[7]
Orangish-brown to

Violet
pKa2: ~10.8[10][11]

Experimental Protocols
The following protocols provide a general framework for utilizing alizarin and Alizarin Red S as

pH indicators in a laboratory setting.
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Preparation of Alizarin Indicator Solution
Objective: To prepare a stock solution of alizarin for use as a pH indicator.

Materials:

Alizarin powder

Ethanol (95%)

Distilled or deionized water

Beaker

Graduated cylinder

Stirring rod

Storage bottle

Procedure:

1. Weigh out 1 gram of alizarin powder.

2. In a beaker, dissolve the alizarin powder in 100 mL of 95% ethanol.

3. Stir the solution until the alizarin is completely dissolved.

4. Store the resulting solution in a clearly labeled, sealed bottle.

Preparation of Alizarin Red S Indicator Solution (1% w/v)
Objective: To prepare a 1% (w/v) aqueous solution of Alizarin Red S.

Materials:

Alizarin Red S powder

Distilled or deionized water
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Volumetric flask (100 mL)

Weighing boat

Spatula

Funnel

Procedure:

1. Weigh out 1 gram of Alizarin Red S powder.

2. Quantitatively transfer the powder to a 100 mL volumetric flask using a funnel.

3. Add approximately 50 mL of distilled water to the flask.

4. Swirl the flask gently to dissolve the powder. A magnetic stirrer can be used for more

efficient dissolution.

5. Once the solid is fully dissolved, add distilled water to the 100 mL mark.

6. Stopper the flask and invert it several times to ensure a homogenous solution.

7. Transfer the solution to a suitable storage bottle. This solution is stable for approximately

24 months.[13]

Demonstration of pH Indicator Properties
Objective: To visually observe the color change of the alizarin indicator across a range of pH

values.

Materials:

Prepared alizarin indicator solution

A series of buffer solutions with known pH values (e.g., pH 4, 6, 8, 10, 12)

Test tubes or a multi-well plate
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Pipettes

Procedure:

1. Label a series of test tubes with the pH of the buffer solutions.

2. Pipette a fixed volume (e.g., 2 mL) of each buffer solution into its corresponding test tube.

3. Add a few drops of the alizarin indicator solution to each test tube.

4. Gently swirl the test tubes to mix the contents.

5. Observe and record the color of the solution in each test tube, comparing it to the

expected color changes.

Visualizing Alizarin's pH-Dependent Behavior
The following diagrams illustrate the chemical transformations and experimental workflow

associated with alizarin's use as a pH indicator.
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Caption: Structural transitions of alizarin with increasing pH.
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Caption: Experimental workflow for alizarin pH indicator testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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